Cas no 106158-44-5 (2-chloro-5-nitrobenzene-1,4-diol)

• Product Name: 2-chloro-5-nitrobenzene-1,4-diol
• CAS No: 106158-44-5
• MF: C₆H₄ClNO₄
• MW: 189.553260803223
• CID: 1180035
• PubChem ID: 20234572
• Update Time: 2025-04-20

2-chloro-5-nitrobenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-nitrobenzene-1,4-diol
• 106158-44-5
• DTXSID00603939

• Inchi： 1S/C6H4ClNO4/c7-3-1-6(10)4(8(11)12)2-5(3)9/h1-2,9-10H
• InChI Key： YMRAZJJVQRQLRY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 188.98292
• Monoisotopic Mass: 188.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 83.6